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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997 Get Quote

Technical Data Sheet: Disperse Red 167
This document provides a concise technical overview of the chemical properties of Disperse
Red 167, focusing on its molecular formula and molar mass. The information is intended for

researchers, scientists, and professionals in drug development and related fields who require

precise chemical data.

Chemical Identity
Disperse Red 167 is a dye used in various industrial applications, including textiles and

plastics. Analysis of chemical databases reveals slight variations in the reported molecular

structure and weight, which may be attributed to different isomers or related compounds being

referenced under the same name. The primary variants found are detailed below.

Physicochemical Properties
The core physicochemical data for Disperse Red 167 is summarized in the table below. It is

important to note the different CAS numbers associated with the varying molecular formulas.
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Property Value Source

Molecular Formula C23H26ClN5O7 [1][2][3][4]

C22H24ClN5O7 [5][6]

C23H27ClN4O7 [7]

Molar Mass 519.93 g/mol [1][2][3]

505.91 g/mol [5][6]

506.93608 g/mol [7]

CAS Number 61968-52-3 / 26850-12-4 [1][3]

1533-78-4 (for Disperse Red

167:1)
[5]

Physical Appearance Deep red powder [1][2]

Note on Discrepancies: The variations in molecular formula and molar mass likely correspond

to different commercial products or specific isomers. For instance, the compound with a molar

mass of 505.91 g/mol is sometimes referred to as Disperse Red 167:1[5][6]. Researchers

should reference the specific CAS number to ensure they are working with the intended

compound.

Logical Relationship of Chemical Data
The following diagram illustrates the relationship between the different reported identifiers for

Disperse Red 167.

Disperse Red 167

C23H26ClN5O7 Molar Mass: 519.93 g/mol CAS: 61968-52-3 / 26850-12-4

Variant A

C22H24ClN5O7 Molar Mass: 505.91 g/mol CAS: 1533-78-4 (as 167:1)

Variant B

C23H27ClN4O7 Molar Mass: 506.936 g/mol CAS: 26850-12-4

Variant C
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Click to download full resolution via product page

Variants of Disperse Red 167

Due to the nature of Disperse Red 167 as an industrial dye, detailed experimental protocols

for its synthesis or its effects on biological signaling pathways are not typically available in the

public domain. The provided information focuses on the fundamental chemical properties as

requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1346997?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-custom-synthesis
https://www.dyestuff.co.in/disperse-red-167-dyes-7751645.html
https://www.dyestuff.co.in/disperse-red-167-dyes-7751645.html
https://www.chembk.com/en/chem/Disperse%20Red%20167
https://sdinternational.com/disperse-red-167-200-dyes/
https://pubchem.ncbi.nlm.nih.gov/compound/117878
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7769917.htm
https://www.medchemexpress.com/disperse-red-167-1.html
https://enochdye.com/pigments/tds/?color240.html
https://enochdye.com/pigments/tds/?color240.html
https://www.benchchem.com/product/b1346997#disperse-red-167-molar-mass-and-molecular-formula
https://www.benchchem.com/product/b1346997#disperse-red-167-molar-mass-and-molecular-formula
https://www.benchchem.com/product/b1346997#disperse-red-167-molar-mass-and-molecular-formula
https://www.benchchem.com/product/b1346997#disperse-red-167-molar-mass-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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